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Compound of Interest

Compound Name:
3,4'-Dichloro-3'-

fluorobenzophenone

CAS No.: 951890-54-3

Cat. No.: B3025056

Get Quote

Executive Summary
3,4'-Dichloro-3'-fluorobenzophenone (CAS 951890-54-3) is a specialized halogenated diaryl

ketone used primarily as an intermediate in the synthesis of bioactive small molecules,

particularly kinase inhibitors and agrochemicals where metabolic stability is required.

Unlike common benzophenones, this specific isomer is a niche building block. It is frequently

confused with its regioisomers (e.g., 3,4-dichloro-4'-fluorobenzophenone). This guide provides

a verified sourcing landscape for US/EU researchers, a technical profile to prevent isomer

confusion, and a self-validating Quality Control (QC) protocol.

Technical Profile & Identity
The precise substitution pattern is critical for Structure-Activity Relationship (SAR) studies. You

must verify the CAS number and chemical structure before procurement to avoid acquiring the

wrong regioisomer.
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Attribute Specification

Chemical Name 3,4'-Dichloro-3'-fluorobenzophenone

CAS Registry Number 951890-54-3

IUPAC Name
(3-chlorophenyl)-(4-chloro-3-

fluorophenyl)methanone

Molecular Formula C₁₃H₇Cl₂FO

Molecular Weight 269.10 g/mol

Key Structural Feature
Ring A: Meta-chloro (3-Cl)Ring B: 3-Fluoro, 4-

Chloro (3'-F, 4'-Cl)

Isomer Alert
Researchers often mistakenly purchase 3,4-dichloro-4'-fluorobenzophenone (CAS 157428-51-

8), which is more commercially available but structurally distinct.

Target (951890-54-3): Cl on both rings.

Common Imposter (157428-51-8): Both Cl atoms on the same ring.

Sourcing Landscape (USA & Europe)
Due to the niche nature of this intermediate, it is rarely held in "Next Day" stock by generalist

vendors (e.g., Sigma, Fisher) in the US. The primary verified stock is located in Europe, with

US sourcing requiring distributor channels.

Primary Catalog Suppliers
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Supplier Region Catalog / SKU Stock Status Notes

Fluorochem Europe (UK) F201946 Primary Holder

The most reliable

source for this

specific isomer.

Ships globally.

Apollo Scientific Europe (UK) Check w/ Sales Secondary

Often cross-lists

fluorinated

aromatics.

Combi-Blocks USA (CA) Inquiry Required Variable

Best bet for US-

based "in-stock"

checks.

Oakwood

Chemical
USA (SC) Inquiry Required Distributor

Frequently

distributes

Fluorochem

items in the US.

Sourcing Strategy Workflow
If the item is out of stock, use this decision matrix to secure material without delaying your

project.

Synthesis Route (If Custom)

Need CAS 951890-54-3 Check Fluorochem (UK)
SKU: F201946

Check US Distributors
(Oakwood / Matrix)

Lead time > 2 wks? Request Custom Synthesis
(Friedel-Crafts)

No Stock? 3-Chlorobenzoyl chloride
+

1-Chloro-2-fluorobenzene

Click to download full resolution via product page

Figure 1: Strategic sourcing workflow for niche fluorinated intermediates.

Quality Assurance & Validation Protocols
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Trustworthiness Pillar: Never assume the label is correct for rare isomers. You must validate

the substitution pattern upon receipt.

Protocol: Regiochemistry Verification via ¹H-NMR
The splitting pattern of the aromatic protons is the only definitive way to distinguish the target

from its isomers without X-ray crystallography.

Expected ¹H-NMR Signals (DMSO-d₆ or CDCl₃):

Ring A (3-Chlorophenyl): Look for a standard meta-substituted pattern (singlet-like distinct

proton at position 2).

Ring B (4-Chloro-3-fluorophenyl):

Proton at C5' (Ortho to Cl, Meta to F): Appears as a doublet of doublets (dd) or triplet-like

due to coupling with Fluorine (

) and the adjacent proton.

Proton at C2' (Ortho to F, Meta to Carbonyl): Look for a large

coupling constant (approx 8-10 Hz).

Key Differentiator: If you see a simple AB system or para-substitution pattern, you have

the wrong isomer.

Protocol: Purity Check via HPLC
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

Mobile Phase: Gradient 60:40 (ACN:Water + 0.1% TFA) to 95:5 over 15 mins.

Wavelength: 254 nm.

Acceptance Criteria: Purity > 97.0% (Area %).

Synthesis Context (Why Purity Matters)
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Understanding the synthesis helps explain the impurity profile. This molecule is typically

synthesized via Friedel-Crafts Acylation.

Reaction Logic:

Impurity Risks:

Regioisomers: The fluorine atom is an ortho/para director, while the chlorine is also an

ortho/para director. This competition can lead to minor isomers where the benzoyl group

attaches at different positions on the fluorobenzene ring.

Hydrolysis: Residual 3-chlorobenzoic acid from moisture exposure.

3-Chlorobenzoyl Chloride
+

1-Chloro-2-fluorobenzene

Acylium Ion Complex

 Activation

AlCl3 (Lewis Acid)

3,4'-Dichloro-3'-fluorobenzophenone
(Target)

 Major Pathway (Para to F)

Minor Regioisomers
(Impurity)

 Minor Pathway

Click to download full resolution via product page

Figure 2: Friedel-Crafts acylation pathway showing potential for isomeric impurities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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